Cas no 14049-42-4 (2,2-Dideuterio-1,3-benzodioxole)

2,2-Dideuterio-1,3-benzodioxole structure
14049-42-4 structure
Product Name:2,2-Dideuterio-1,3-benzodioxole
CAS No:14049-42-4
MF:C7H6O2
MW:124.133665561676
CID:226734
Update Time:2023-08-03

2,2-Dideuterio-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-2,2-d2(9CI)
    • Benzene,1,2-(methylene-d2-dioxy)- (8CI)
    • 1,2-(Methylene-d2-dioxy)benzene
    • Benzene, 1,2-(methylene-d2-dioxy)-
    • 2,2-Dideuterio-1,3-benzodioxole
    • Inchi: 1S/C7H6O2/c1-2-4-7-6(3-1)8-5-9-7/h1-4H,5H2/i5D2
    • InChI Key: FTNJQNQLEGKTGD-BFWBPSQCSA-N
    • SMILES: O1C([2H])([2H])OC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 91.1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 18.5
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